Cas no 1396852-00-8 (N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396852-00-8
• MF: C₁₅H₁₁F₃N₆O₂
• MW: 364.282052278519
• CID: 6361507
• PubChem ID: 71791636
• Update Time: 2025-10-31

N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide
• N-(pyridin-3-ylmethyl)-2-(4-(trifluoromethoxy)phenyl)-2H-tetrazole-5-carboxamide
• F6237-3631
• VU0539041-1
• AKOS024541589
• 1396852-00-8
• N-(pyridin-3-ylmethyl)-2-[4-(trifluoromethoxy)phenyl]tetrazole-5-carboxamide
• N-[(pyridin-3-yl)methyl]-2-[4-(trifluoromethoxy)phenyl]-2H-1,2,3,4-tetrazole-5-carboxamide

• Inchi： 1S/C15H11F3N6O2/c16-15(17,18)26-12-5-3-11(4-6-12)24-22-13(21-23-24)14(25)20-9-10-2-1-7-19-8-10/h1-8H,9H2,(H,20,25)
• InChI Key： SRLTUOCXHSOYTO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1N=NC(C(NCC2C=NC=CC=2)=O)=N1)(F)F

Computed Properties

• Exact Mass: 364.08955810g/mol
• Monoisotopic Mass: 364.08955810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94.8Ų

Additional information on N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide

N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396852-00-8): A Comprehensive Overview

N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396852-00-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of this compound, characterized by the presence of a pyridine ring and a trifluoromethoxy substituent, makes it an intriguing candidate for various therapeutic applications.

The chemical structure of N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide is composed of a tetrazole core attached to a phenyl ring substituted with a trifluoromethoxy group. The pyridine ring is linked to the tetrazole through a methyl group. This structural arrangement provides the compound with a high degree of stability and potential for modulating various biological targets. Recent studies have highlighted the importance of tetrazoles in drug discovery due to their ability to form strong hydrogen bonds and their low toxicity profile.

In the context of medicinal chemistry, N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. One notable area of research is its activity against enzymes involved in inflammatory pathways. For instance, preliminary studies have shown that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins responsible for inflammation and pain. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has also been explored for its potential as an anticonvulsant agent. Research has demonstrated that tetrazoles can interact with GABA receptors and modulate neuronal activity. The presence of the pyridine ring and trifluoromethoxy substituent in this compound may enhance its ability to cross the blood-brain barrier and exert its effects on central nervous system (CNS) targets. This makes it a valuable lead compound for the development of new anticonvulsant therapies.

The pharmacokinetic properties of N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and is stable under physiological conditions. These properties are crucial for ensuring that the compound can be effectively delivered to its target sites in the body.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its therapeutic applications, N-(pyridin-3-yl)methyl-2-4-(trifluoromethoxy)phenyl-2H-1,2,3,4-tetrazole-5-carboxamide has also been studied for its potential as a research tool in chemical biology. The unique structural features of this compound make it suitable for use in high-throughput screening assays to identify novel drug targets and pathways. Its ability to modulate specific biological processes can provide valuable insights into disease mechanisms and aid in the discovery of new therapeutic strategies.

The synthesis of N-(pyridin-3-yl)methyl-2--4-(trifluoromethoxy)phenyl-2H--1,2,,,,,,,,,,,,,< strong>-tetrazole--< string>-5--< string>-carboxamide strong> string> string> string> string> string> string> string> string> string> string> string> string> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong> strong>) involves several steps that require careful optimization to achieve high yields and purity. Key synthetic strategies include the formation of the tetrazole ring through azide coupling reactions and the introduction of the pyridine and trifluoromethoxy substituents through selective functional group transformations.

In conclusion,
N(pyridin- 3-yl)methyl- 2-[4- (trifluoromethoxy)phenyl]-
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